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Compound of Interest

Compound Name: Cinnamyl Alcohol-d5

Cat. No.: B12386666

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial sourcing,
key specifications, and applications of Cinnamyl Alcohol-d5. This deuterated analog of
cinnamyl alcohol is a valuable tool in various research fields, particularly in drug development
and metabolic studies, primarily utilized for its properties as an internal standard in mass
spectrometry-based analyses.

Commercial Availability

Cinnamyl Alcohol-d5 is available from a select number of specialized chemical suppliers
catering to the research and development community. One prominent supplier is
MedChemExpress, which offers the compound for research purposes.[1] While a broad range
of chemical suppliers provide the non-deuterated form of cinnamyl alcohol, sourcing of the
deuterated analog is more specialized.

Physicochemical and Purity Data

Quantitative data for Cinnamyl Alcohol-d5 is crucial for its effective application in research.
While specific certificates of analysis providing precise isotopic enrichment and purity for every
batch should be obtained directly from the supplier, the following tables summarize typical
specifications based on available data for the deuterated compound and its non-deuterated
counterpart.
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Table 1: General Physicochemical Properties

Property Value Reference
Chemical Formula CoHsDsO [2]
Molecular Weight 139.21 g/mol [2]

CAS Number 1044940-87-5 [1]
Appearance White to off-white solid [3]

Melting Point 30-33 °C (for non-deuterated) [3]

Boiling Point 250 °C (for non-deuterated) [3]
Solubility Soluble in ethanol, methanol,

and other organic solvents.

Table 2: Supplier-Specific Purity Information (Non-Deuterated Cinnamyl Alcohol)

Supplier Purity Specification
AdooQ Bioscience >99% (HPLC)
RayBiotech 98%

Sigma-Aldrich 98%

Note: The purity of Cinnamyl Alcohol-d5 is expected to be comparable to its non-deuterated
form, but researchers must refer to the supplier's certificate of analysis for lot-specific data,
including isotopic enrichment.

Applications in Research

The primary application of Cinnamyl Alcohol-d5 is as an internal standard for the quantitative
analysis of cinnamyl alcohol and related compounds in complex biological matrices using mass
spectrometry (MS). The use of deuterated standards is a well-established method to improve
the accuracy and precision of quantitative MS assays.[4][5]
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Signaling Pathways and Biological Context

While specific research on the biological activity of Cinnamyl Alcohol-d5 is limited, the non-
deuterated compound is known to be an active component from chestnut flower with anti-
obesity, antioxidant, and anti-inflammatory properties.[1] It has been shown to inhibit the
expression of PPARYy, a key regulator of adipogenesis.[1] Understanding these pathways is
crucial when using the deuterated standard to study the metabolism and pharmacokinetics of

cinnamyl alcohol.

Click to download full resolution via product page

Figure 1: Simplified signaling pathway of Cinnamyl Alcohol's effect on adipogenesis.

Experimental Protocols

While a specific, universally applicable experimental protocol for Cinnamyl Alcohol-d5 does
not exist, the following provides a generalized workflow for its use as an internal standard in a
typical LC-MS/MS analysis. Researchers should optimize these steps for their specific
analytical method and instrumentation.

General Workflow for Quantitative Analysis using
Cinnamyl Alcohol-d5
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Sample Preparation

1. Biological Sample Collection
(e.g., plasma, tissue homogenate)

:

2. Spiking with Cinnamyl Alcohol-d5
(known concentration)

:

3. Analyte Extraction
(e.g., liquid-liquid extraction, solid-phase extraction)

'

4. Reconstitution in Mobile Phase

LC-MS/MVS Analysis

5. Injection into LC-MS/MS System

:

6. Chromatographic Separation

'

7. Mass Spectrometric Detection
(MRM mode for analyte and IS)

Data Analysis
y
8. Quantification
(Ratio of analyte peak area to IS peak area)

:

9. Concentration Determination
(using a calibration curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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